Cas no 1805836-69-4 (Ethyl 5-iodo-1H-benzimidazole-4-carboxylate)

• Product Name: Ethyl 5-iodo-1H-benzimidazole-4-carboxylate
• CAS No: 1805836-69-4
• MF: C₁₀H₉IN₂O₂
• MW: 316.095134496689
• CID: 4824953
• Update Time: 2025-06-08

Ethyl 5-iodo-1H-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-1H-benzimidazole-4-carboxylate

• Inchi： 1S/C10H9IN2O2/c1-2-15-10(14)8-6(11)3-4-7-9(8)13-5-12-7/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： OVQYQSKDWTVBRV-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1C(=O)OCC)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.4
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-iodo-1H-benzimidazole-4-carboxylate

Exploring the Properties and Applications of Ethyl 5-iodo-1H-benzimidazole-4-carboxylate (CAS No. 1805836-69-4)

In the realm of organic chemistry and pharmaceutical research, Ethyl 5-iodo-1H-benzimidazole-4-carboxylate (CAS No. 1805836-69-4) has garnered significant attention due to its unique structural features and versatile applications. This compound, belonging to the benzimidazole family, is characterized by the presence of an iodine substituent at the 5-position and an ethyl ester group at the 4-position. Such modifications make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The benzimidazole core is a privileged scaffold in medicinal chemistry, often found in compounds with antimicrobial, antiviral, and anticancer properties. The introduction of an iodine atom, as seen in Ethyl 5-iodo-1H-benzimidazole-4-carboxylate, enhances its reactivity, enabling further functionalization through cross-coupling reactions like Suzuki or Sonogashira couplings. This makes it a sought-after building block for researchers focusing on heterocyclic chemistry and small-molecule drug development.

Recent trends in scientific literature highlight the growing interest in iodinated benzimidazoles, driven by their potential in targeted therapies. For instance, the compound’s ability to act as a precursor for kinase inhibitors or PET radiotracers aligns with the current focus on personalized medicine and diagnostic imaging. Researchers frequently search for "benzimidazole derivatives in cancer research" or "iodo-substituted heterocycles," reflecting the compound’s relevance in cutting-edge studies.

From a synthetic perspective, Ethyl 5-iodo-1H-benzimidazole-4-carboxylate offers advantages such as stability under standard laboratory conditions and compatibility with diverse reaction conditions. Its ethyl ester group also provides a handle for further derivatization, making it a flexible intermediate for structure-activity relationship (SAR) studies. These attributes are particularly valuable in high-throughput screening campaigns, where rapid modification of core structures is essential.

Beyond pharmaceuticals, this compound finds utility in materials science, particularly in the design of organic semiconductors and luminescent materials. The electron-rich benzimidazole ring, combined with the heavy iodine atom, can influence photophysical properties, a topic of interest for researchers exploring "organic electronics" or "light-emitting diodes (LEDs)." Such applications underscore the interdisciplinary appeal of this molecule.

In summary, Ethyl 5-iodo-1H-benzimidazole-4-carboxylate (CAS No. 1805836-69-4) stands out as a multifaceted compound with broad utility in drug discovery, materials science, and beyond. Its structural features and reactivity profile continue to inspire innovative research, addressing pressing challenges in healthcare and technology. As the scientific community delves deeper into tailored molecular design, this compound remains a cornerstone for future breakthroughs.